Cas no 10519-07-0 ((4-methylphenyl) 3-phenylprop-2-enoate)

(4-methylphenyl) 3-phenylprop-2-enoate structure
10519-07-0 structure
Product Name:(4-methylphenyl) 3-phenylprop-2-enoate
CAS No:10519-07-0
MF:C16H14O2
MW:238.281164646149
CID:1151349
PubChem ID:582976
Update Time:2025-04-20

(4-methylphenyl) 3-phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • (4-methylphenyl) 3-phenylprop-2-enoate
    • 4-methylphenyl cinnamate
    • Zimtsaeure-(4-methylphenyl)ester
    • AC1LBHTJ
    • cinnamic acid p-tolyl ester
    • Zimtsaeure-p-kresylester
    • CTK0G5715
    • 2-Propenoic acid, 3-phenyl-, 4-methylphenyl ester
    • p-cresyl cinnamate
    • p-tolyl cinnamate
    • Zimtsaeure-p-tolylester
    • AG-J-72705
    • 3-Phenylpropenoic acid 4-methylphenyl ester
    • 10519-07-0
    • DTXSID70342560
    • Inchi: 1S/C16H14O2/c1-13-7-10-15(11-8-13)18-16(17)12-9-14-5-3-2-4-6-14/h2-12H,1H3
    • InChI Key: IANCOMABALMZHX-UHFFFAOYSA-N
    • SMILES: O(C(C=CC1C=CC=CC=1)=O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 238.099379685g/mol
  • Monoisotopic Mass: 238.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

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